Cas no 2170694-05-8 (IRAK4-IN-22)
IRAK4-IN-22 Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.1]hept-5-ene-2-carboxamide, 3-[[5-(2-fluoro-4-pyridinyl)-2-[[3-(1-pyrrolidinylcarbonyl)phenyl]amino]-4-pyrimidinyl]amino]-, (1S,2S,3R,4R)-
- IRAK4-IN-22
- HY-151365
- 2170694-05-8
- (1S,2S,3R,4R)-3-[[5-(2-fluoropyridin-4-yl)-2-[3-(pyrrolidine-1-carbonyl)anilino]pyrimidin-4-yl]amino]bicyclo[2.2.1]hept-5-ene-2-carboxamide
- CHEMBL5094640
- SCHEMBL19742918
- CS-0611250
- BDBM50582258
-
- Inchi: 1S/C28H28FN7O2/c29-22-14-16(8-9-31-22)21-15-32-28(33-20-5-3-4-19(13-20)27(38)36-10-1-2-11-36)35-26(21)34-24-18-7-6-17(12-18)23(24)25(30)37/h3-9,13-15,17-18,23-24H,1-2,10-12H2,(H2,30,37)(H2,32,33,34,35)/t17-,18+,23+,24-/m1/s1
- InChI Key: FLZAOAIEJUXTAH-HJOCRKTISA-N
- SMILES: [C@]12([H])C[C@]([H])(C=C1)[C@@H](NC1C(C3C=CN=C(F)C=3)=CN=C(NC3=CC=CC(C(N4CCCC4)=O)=C3)N=1)[C@H]2C(N)=O
Computed Properties
- Exact Mass: 513.22885132g/mol
- Monoisotopic Mass: 513.22885132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 38
- Rotatable Bond Count: 7
- Complexity: 898
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 126Ų
IRAK4-IN-22 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T63559-5 mg |
IRAK4-IN-22 |
2170694-05-8 | 5mg |
¥9850.00 | 2023-02-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T63559-50 mg |
IRAK4-IN-22 |
2170694-05-8 | 50mg |
¥19420.00 | 2023-02-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T63559-100 mg |
IRAK4-IN-22 |
2170694-05-8 | 100MG |
¥24625.00 | 2023-02-07 | ||
| MedChemExpress | HY-151365-5mg |
IRAK4-IN-22 |
2170694-05-8 | 98.20% | 5mg |
¥4000 | 2024-07-21 | |
| MedChemExpress | HY-151365-10mg |
IRAK4-IN-22 |
2170694-05-8 | 98.20% | 10mg |
¥6800 | 2024-07-21 | |
| MedChemExpress | HY-151365-25mg |
IRAK4-IN-22 |
2170694-05-8 | 98.20% | 25mg |
¥13500 | 2023-08-31 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T63559-5mg |
IRAK4-IN-22 |
2170694-05-8 | 5mg |
¥ 3320 | 2023-09-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T63559-50mg |
IRAK4-IN-22 |
2170694-05-8 | 50mg |
¥ 17200 | 2023-09-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T63559-100mg |
IRAK4-IN-22 |
2170694-05-8 | 100mg |
¥ 24625 | 2023-09-07 | ||
| 1PlusChem | 1P029O62-5mg |
IRAK4-IN-22 |
2170694-05-8 | 97% | 5mg |
$625.00 | 2023-12-19 |
IRAK4-IN-22 Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on IRAK4-IN-22
Introduction to IRAK4-IN-22 and Its Significance in Modern Immunology Research
IRAK4-IN-22, a compound with the CAS number 2170694-05-8, represents a significant advancement in the field of immunology and pharmaceutical research. This compound has garnered considerable attention due to its unique mechanism of action and its potential applications in modulating immune responses. The name IRAK4-IN-22 itself provides a clear indication of its primary target, Interleukin-1 Receptor-Associated Kinase 4 (IRAK4), a crucial enzyme in the signaling pathway of innate immunity.
The role of IRAK4 in immune regulation has been extensively studied, particularly in the context of inflammatory diseases and autoimmune disorders. IRAK4 is an essential component of the Toll-like receptor (TLR) signaling pathway, which is responsible for recognizing pathogen-associated molecular patterns (PAMPs) and damage-associated molecular patterns (DAMPs). Overactivation of this pathway often leads to excessive inflammatory responses, making IRAK4 a prime target for therapeutic intervention.
Recent research has highlighted the importance of IRAK4 inhibition in managing various inflammatory conditions. Studies have demonstrated that compounds targeting IRAK4 can effectively reduce inflammation by disrupting the downstream signaling events that lead to cytokine production. This has opened up new avenues for treating diseases such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. The development of IRAK4-IN-22 is a testament to the ongoing efforts in this field to identify and optimize molecules that can modulate immune responses with high specificity and efficacy.
The chemical structure of CAS number 2170694-05-8 is designed to interact selectively with IRAK4, thereby minimizing off-target effects. This selectivity is crucial for ensuring that the compound exerts its therapeutic effects without causing unintended consequences. The design process involved extensive computational modeling and experimental validation to fine-tune the pharmacophore, resulting in a molecule with optimized binding affinity and pharmacokinetic properties.
In vitro studies have shown that IRAK4-IN-22 effectively inhibits IRAK4 kinase activity, leading to a significant reduction in pro-inflammatory cytokine production. These findings have been corroborated by preclinical studies in animal models, where treatment with IRAK4-IN-22 resulted in attenuated inflammatory responses and improved clinical outcomes. The compound's ability to cross the blood-brain barrier has also been noted, suggesting potential applications in treating neurological disorders associated with inflammation.
The clinical development of IRAK4-IN-22 is currently in progress, with several Phase II trials underway. Preliminary results have been promising, indicating that the compound is well-tolerated and demonstrates significant therapeutic potential. The ongoing trials are focusing on evaluating the safety profile, optimal dosing regimens, and long-term efficacy of CAS number 2170694-05-8. If successful, this compound could revolutionize the treatment of inflammatory diseases by providing a novel mechanism of action that complements existing therapies.
Beyond its therapeutic applications, IRAK4-IN-22 also holds promise for research purposes. Its ability to modulate immune responses makes it a valuable tool for studying the intricate mechanisms of innate immunity. Researchers can use this compound to gain deeper insights into disease pathogenesis and develop new strategies for immune-based therapies. Additionally, the structural features of CAS number 2170694-05-8 provide a foundation for further drug discovery efforts aimed at identifying additional immunomodulatory agents.
The future directions for IRAK4-IN-22 include exploring its potential in combination therapies. By pairing IRAK4 inhibition with other targeted agents or traditional small molecules, researchers aim to achieve synergistic effects that could enhance therapeutic outcomes. Furthermore, efforts are underway to develop next-generation derivatives of this compound that exhibit improved pharmacokinetic properties and broader therapeutic windows.
In conclusion, CAS number 2170694-05-8, known as IRAK4-IN-22, represents a significant breakthrough in immunology research. Its targeted inhibition of IRAK4 offers a novel approach for managing inflammatory diseases and has opened up new possibilities for therapeutic intervention. With ongoing clinical trials and extensive preclinical data supporting its efficacy and safety, this compound is poised to make a substantial impact on patient care in the near future.
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